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Abstract
This technical guide provides a summary of the known physical properties of 2-Phenylhexan-
3-one, specifically focusing on its melting and boiling points. Due to a lack of experimentally

determined data in publicly available literature, this document presents computationally

predicted values and outlines standardized experimental protocols for the determination of

these critical physical constants. This guide is intended to serve as a foundational resource for

researchers and professionals in drug development and chemical synthesis, providing both

available data and the methodology to obtain empirical values.

Introduction
2-Phenylhexan-3-one, a ketone with a phenyl substituent, is a molecule of interest in organic

synthesis and potentially in the development of novel pharmaceutical compounds. An accurate

understanding of its physical properties, such as melting and boiling points, is fundamental for

its purification, handling, and application in further research and development. These properties

are critical for process design, safety assessments, and ensuring the purity of synthesized

compounds.
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Physical Properties of 2-Phenylhexan-3-one
Currently, there is a notable absence of experimentally determined melting and boiling points

for 2-Phenylhexan-3-one in peer-reviewed scientific literature. The primary source of available

data comes from computational predictions, as detailed in the PubChem database.[1]

Computationally Predicted Data
The following table summarizes the computed physical properties for 2-Phenylhexan-3-one. It

is crucial to note that these are theoretical values and should be confirmed by experimental

analysis.

Property Value Source

Molecular Formula C₁₂H₁₆O PubChem[1]

Molecular Weight 176.25 g/mol PubChem[1]

Melting Point Not available -

Boiling Point Not available -

XLogP3-AA 2.9 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 4 PubChem[1]

Experimental Protocols for Physical Property
Determination
The following sections detail standardized laboratory procedures for the experimental

determination of the melting and boiling points of a solid organic compound like 2-
Phenylhexan-3-one.

Melting Point Determination
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The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Principle: A small, finely powdered sample of the compound is heated slowly at a controlled

rate. The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes liquid are recorded as the melting point range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if sample is not a fine powder)

Thermometer (calibrated)

Procedure:

Sample Preparation: Ensure the 2-Phenylhexan-3-one sample is pure and completely dry. If

necessary, pulverize a small amount of the solid into a fine powder using a mortar and

pestle.

Capillary Tube Loading: Pack the dry powder into the open end of a capillary tube to a height

of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard surface to

compact the sample.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Heating:

If the approximate melting point is unknown, a rapid preliminary heating can be performed

to get a rough estimate.
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For an accurate determination, heat the sample at a rate of approximately 10-15 °C per

minute until the temperature is about 20 °C below the expected melting point.

Reduce the heating rate to 1-2 °C per minute to allow for thermal equilibrium between the

sample, the heating block, and the thermometer.

Observation and Recording:

Record the temperature at which the first droplet of liquid is observed (the onset of

melting).

Record the temperature at which the last solid crystal melts (the completion of melting).

The recorded range is the melting point of the sample. For a pure compound, this range

should be narrow (typically 0.5-2 °C).

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Principle: The boiling point of a small quantity of liquid can be determined using the Siwoloboff

method, which involves heating the sample in a small test tube along with an inverted capillary

tube. As the liquid is heated, air trapped in the capillary tube expands and escapes. Upon

cooling, the liquid is drawn into the capillary tube when the vapor pressure of the liquid equals

the external pressure.

Apparatus:

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating apparatus (e.g., oil bath or heating block)

Rubber band or wire to attach the test tube to the thermometer
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Procedure:

Sample Preparation: Place a small amount (approximately 0.5 mL) of liquid 2-Phenylhexan-
3-one into the small test tube.

Capillary Tube Insertion: Place the capillary tube, with its sealed end up, into the test tube

containing the liquid.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire,

ensuring the bottom of the test tube is level with the thermometer bulb.

Heating:

Immerse the assembly into a heating bath (e.g., mineral oil).

Heat the bath gradually while stirring to ensure uniform temperature distribution.

As the temperature rises, a stream of bubbles will emerge from the open end of the

inverted capillary tube.

Observation and Recording:

Continue heating until a steady stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops, and the liquid begins to

enter the capillary tube. Record this temperature.

It is advisable to repeat the determination to ensure accuracy.

Workflow and Logical Relationships
The following diagram illustrates the general workflow for the characterization of the physical

properties of a synthesized organic compound like 2-Phenylhexan-3-one.
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Workflow for Physical Property Determination

Synthesis of 2-Phenylhexan-3-one

Purification
(e.g., Crystallization, Chromatography)

Purity Assessment
(e.g., NMR, GC-MS)

Melting Point Determination

If solid at room temp

Boiling Point Determination

If liquid at room temp

Data Analysis and Reporting

Click to download full resolution via product page

Caption: General experimental workflow for determining the physical properties of a

synthesized compound.

Conclusion
While experimentally determined physical properties for 2-Phenylhexan-3-one are not readily

available, this guide provides the computationally predicted data and standardized, reliable

protocols for their empirical determination. Accurate measurement of the melting and boiling

points is a fundamental step in the characterization of this and any new chemical entity. The

provided methodologies are robust and widely accepted in the scientific community, ensuring

that researchers can obtain reliable data for their applications in drug discovery and organic

synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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